Cas no 53960-62-6 (1-((E)-2-Nitro-vinyl)-2-trifluoromethyl-benzene)

• Product Name: 1-((E)-2-Nitro-vinyl)-2-trifluoromethyl-benzene
• CAS No: 53960-62-6
• MF: C₉H₆F₃NO₂
• MW: 217.144652843475
• MDL: MFCD00192358
• CID: 56500
• PubChem ID: 5393139
• Update Time: 2025-04-18

1-((E)-2-Nitro-vinyl)-2-trifluoromethyl-benzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-Nitrovinyl)-2-(trifluoromethyl)benzene
• 1-Trifluoromethyl-2-(2-nitrovinyl)benzene
• trans-2-Trifluoromethyl-beta-nitrostyrene
• 1-(2-nitroethenyl)-2-(trifluoromethyl)benzene
• 1-[2-Nitrovinyl]-2-(trifluoromethyl)benzene
• 1-((E)-2-NITRO-VINYL)-2-TRIFLUOROMETHYL-BENZENE
• 1-(2-TrifluoroMethylphenyl)-2-nitroethylene
• TRANS-BETA-NITRO-2-(TRIFLUOROMETHYL)-STY RENE, 99%
• (E)-1-(2-nitrovinyl)-2-(trifluoromethyl)-benzene
• TRANS-BETA-NITRO-2-(TRIFLUOROMETHYL)-
• 1-[(1e)-2-nitroethenyl]-2-(trifluoromethyl)benzene
• AKOS009156605
• 53960-62-6
• CHEMBL2409307
• MFCD00192358
• EN300-108657
• CS-0236765
• 1-((E)-2-nitrovinyl)-2-trifluoromethylbenzene
• 1-[(E)-2-nitroethenyl]-2-(trifluoromethyl)benzene
• 192818-73-8
• (E)-1-(2-nitrovinyl)-2-(trifluoromethyl)benzene
• SCHEMBL1010123
• 1-((1E)-2-nitrovinyl)-2-(trifluoromethyl)benzene
• EN300-1726232
• AS-5856
• A829861
• 1-((E)-2-Nitro-vinyl)-2-trifluoromethyl-benzene

• MDL： MFCD00192358
• Inchi： 1S/C9H6F3NO2/c10-9(11,12)8-4-2-1-3-7(8)5-6-13(14)15/h1-6H/b6-5+
• InChI Key： CAXVHMDVSKVTID-AATRIKPKSA-N
• SMILES： FC(C1C=CC=CC=1/C=C/[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 217.03500
• Monoisotopic Mass: 217.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 63-66 ºC
• Boiling Point: 252.6±35.0 °C at 760 mmHg
• Flash Point: 106.6±25.9 °C
• PSA: 45.82000
• LogP: 3.47600
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-((E)-2-Nitro-vinyl)-2-trifluoromethyl-benzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)